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An In-depth Technical Guide to the Physical and Chemical Properties of Xenon Gas

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of xenon (Xe), a noble gas with increasing applications in various scientific and

medical fields. This document summarizes key quantitative data, outlines experimental

methodologies for determining these properties, and illustrates important concepts through

detailed diagrams.

Physical Properties of Xenon
Xenon is a colorless, odorless, and heavy noble gas.[1][2] Its physical characteristics are

primarily governed by weak van der Waals forces, owing to its closed-shell electron

configuration.[3]

Atomic and Nuclear Properties
Xenon, with the atomic number 54, possesses a nucleus containing 54 protons.[1] Naturally

occurring xenon is a mixture of several stable isotopes, with 132Xe being the most abundant.

Over 40 unstable isotopes of xenon are also known.[4] The electronic configuration of xenon
is [Kr] 4d¹⁰ 5s² 5p⁶, which results in a stable, filled valence electron shell.[3][5]

Table 1: Atomic and Nuclear Properties of Xenon
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Property Value

Atomic Number 54[1]

Standard Atomic Weight 131.293 u[1]

Electron Configuration [Kr] 4d¹⁰ 5s² 5p⁶[3][5]

Atomic Radius (empirical) 108 pm

Covalent Radius 130 pm

Van der Waals Radius 216 pm

Ionization Energy (1st) 1170.4 kJ/mol[5]

Magnetic Ordering Diamagnetic[5]

Thermodynamic and Bulk Properties
The thermodynamic properties of xenon are critical for its applications in cryogenics, lighting,

and as a propellant.[4][6] Its density is significantly higher than that of air.[1]

Table 2: Thermodynamic and Bulk Properties of Xenon
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Property Value

Phase at STP Gas[5]

Melting Point -111.8 °C (161.3 K)[5][7]

Boiling Point -108.0 °C (165.1 K)[5][7]

Density (gas, at STP) 5.894 kg/m ³[1]

Density (liquid, at b.p.) 3.100 g/mL[1]

Triple Point 161.4 K, 81.6 kPa

Critical Temperature 16.6 °C (289.7 K)[7][8]

Critical Pressure 5.84 MPa[5]

Heat of Fusion 2.30 kJ/mol[5][8]

Heat of Vaporization 12.64 kJ/mol[5][8]

Molar Heat Capacity (Cp, gas) 20.786 J/(mol·K)[8]

Thermal Conductivity (gas) 5.65 x 10⁻³ W/(m·K)[5]

Solubility in Water 644 mg/L[7][9]

Chemical Properties of Xenon
For a long time, xenon was considered to be chemically inert due to its completely filled

valence electron shell.[2][10] However, in 1962, Neil Bartlett synthesized the first noble gas

compound, xenon hexafluoroplatinate, demonstrating that xenon can indeed form chemical

bonds.[1][11]

Reactivity and Compound Formation
Xenon's reactivity stems from its relatively low first ionization energy among the noble gases,

allowing it to react with highly electronegative elements, primarily fluorine and oxygen.[1][12]

Xenon can exhibit several oxidation states, including +2, +4, +6, and +8.[6]

Known classes of xenon compounds include:
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Xenon Fluorides: XeF₂, XeF₄, and XeF₆ are well-characterized compounds formed by the

direct reaction of xenon and fluorine under specific conditions of temperature and pressure.

[1][6]

Xenon Oxides: XeO₃ and XeO₄ are highly explosive and powerful oxidizing agents.[6][13]

Xenon Oxyfluorides: Compounds like XeOF₂, XeOF₄, and XeO₂F₂ are formed through the

hydrolysis of xenon fluorides.[6]

Xenon compounds are potent fluorinating and oxidizing agents and have applications in

organic synthesis.[6]

Experimental Protocols
Determination of Boiling Point
The boiling point of a substance is the temperature at which its vapor pressure equals the

external pressure. For a liquefied gas like xenon, this measurement requires cryogenic

conditions.

Methodology: Siwoloboff Method (Micro-scale)

A common laboratory method for determining the boiling point of a small liquid sample is the

Siwoloboff method, adapted for cryogenic temperatures.

Sample Preparation: A small amount of liquid xenon is condensed into a sample tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed inside the

sample tube containing the liquid xenon.

Controlled Heating: The sample tube is placed in a controlled temperature bath (e.g., a cold

finger apparatus with a heater) and slowly warmed.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.

Boiling Point Determination: The heat source is then removed. The boiling point is the

temperature at which the stream of bubbles ceases and liquid xenon just begins to be drawn
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back into the capillary tube.

Experimental Setup Measurement Procedure

Condense Xenon Gas into Liquid in Sample Tube Place Inverted Sealed Capillary into Sample Tube Mount Sample Tube in Cryogenic Temperature Bath Slowly Increase Temperature of BathBegin Heating Observe Continuous Stream of Bubbles from Capillary Remove Heat Source Record Temperature as Liquid Enters Capillary Final Boiling
Point Value

Boiling Point

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of xenon.

Determination of First Ionization Energy
The first ionization energy is the minimum energy required to remove one electron from a

neutral atom in the gaseous state. Two common methods for its determination are

photoionization and electron bombardment.[6]

Methodology: Electron Bombardment

Gaseous Sample Introduction: A low-pressure sample of xenon gas is introduced into an

ionization chamber.

Electron Emission: A heated filament emits electrons.

Electron Acceleration: These electrons are accelerated by a variable electric potential

towards a grid.

Collision and Ionization: The accelerated electrons collide with xenon atoms. If the kinetic

energy of the electrons is sufficient, they will ionize the xenon atoms, creating Xe⁺ ions.

Ion Detection: The newly formed Xe⁺ ions are collected on a detector plate, and the resulting

current is measured.

Ionization Energy Determination: The minimum accelerating voltage that produces a

detectable ion current corresponds to the first ionization energy of xenon.
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Caption: Workflow for determining the first ionization energy of xenon.
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Logical Relationships: Inertness and Applications
While xenon's chemical inertness is a defining characteristic, it is precisely this property,

combined with its unique physical attributes, that leads to its diverse applications.

Chemical Inertness
(Filled Valence Shell)

Low Boiling Point
& High Density High Atomic Mass Easily Excited Electrons Low Chemical Reactivity

Particle Physics Research
(Dark Matter Detection)

Dense Liquid Target

Ion Propulsion for Spacecraft

Efficient PropellantLarge Interaction Cross-section

High-Intensity Discharge Lamps

Bright Plasma Emission

General Anesthetic

Biologically Inert

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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